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Introduction

Clavariopsin A, a cyclic depsipeptide isolated from the aquatic hyphomycete Clavariopsis
aguatica, and its subsequently discovered analogs, Clavariopsins B-I, have emerged as a
promising class of natural products with potent biological activity.[1][2][3] This technical guide
provides a comprehensive overview of the known biological activities of these compounds, with
a focus on their antifungal properties. It consolidates quantitative data, details experimental
methodologies, and visualizes potential mechanisms of action to serve as a valuable resource
for researchers in the fields of natural product chemistry, mycology, and drug discovery.

Antifungal Activity

The most well-documented biological activity of Clavariopsin A and its analogs is their potent
antifungal effect against a range of plant pathogenic fungi.

Quantitative Antifungal Activity Data

The antifungal efficacy of Clavariopsins A-l has been primarily evaluated using the paper disk
diffusion method, with the results expressed as the Minimum Inhibitory Dose (MID) in
micrograms per disk (p g/disk ). A lower MID value indicates higher antifungal potency. The
available data is summarized in the table below.
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Data sourced from Soe et al., 2019.[3]

In addition to inhibiting fungal growth, clavariopsins have been observed to induce hyphal
swelling in Aspergillus niger at minimum effective doses ranging from 0.3 to 3 p g/disk .[3]

Experimental Protocol: Antifungal Paper Disk Diffusion
Assay
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The following protocol outlines the paper disk diffusion method used to determine the Minimum
Inhibitory Dose (MID) of Clavariopsin A and its analogs against filamentous fungi.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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